
Comprehensive Technical Guide to
Semicarbazide Hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Semicarbazide hydrochloride

CAS No.: 563-41-7; 18396-65-1

Cat. No.: S8050601

Get Quote

Introduction and Chemical Profile

Semicarbazide hydrochloride (SEM-HCl) is an important organic ionic compound with the chemical

formula CH₆ClN₃O and a molecular weight of 111.53 g/mol. It features a urea-based molecular matrix that

provides notable structural stability, making it valuable across multiple scientific and industrial domains.

This whitepaper provides a comprehensive technical overview of SEM-HCl, covering its fundamental

properties, synthesis methodologies, analytical applications, and contemporary uses in pharmaceutical

development and materials science. The compound's significance stems from its dual functionality as both a

versatile chemical intermediate and a specialized analytical reagent, particularly in pharmaceutical synthesis

and food safety monitoring.

Fundamental Chemical and Physical Properties

Semicarbazide hydrochloride appears as a white crystalline powder or prismatic crystals with a

characteristic melting point of 175-177°C (with decomposition) [1]. The compound exhibits high solubility

in water (approximately 100 g/L at 15°C) and demonstrates good solubility in polar organic solvents,

including methanol where it forms clear, colorless solutions at concentrations up to 0.1 g/mL at 20°C [1].

The aqueous solution is moderately acidic, with a pH of approximately 1.5 at 100 g/L concentration and

20°C [1].
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Quantitative Physicochemical Data

Table 1: Comprehensive Physicochemical Properties of Semicarbazide Hydrochloride

Property Specification Conditions/Notes

CAS Registry Number 563-41-7 [1]

Molecular Formula CH₆ClN₃O [1]

Molecular Weight 111.53 g/mol [1]

Melting Point 175-177°C Decomposes [1]

Boiling Point 394.09°C At 101,325 Pa [1]

Density 1.2908 (estimate) Bulk density: 740 kg/m³ [1]

Vapor Pressure 0 Pa At 25°C [1]

Water Solubility 100 g/L At 15°C [1]

pH (100g/L H₂O) 1.5 At 20°C [1]

Refractive Index 1.4480 Estimate [1]

Stability and Safety Profile

SEM-HCl is stable under recommended storage conditions (+15°C to +25°C) but is incompatible with

strong oxidizing agents and strong bases [1]. The compound is classified as toxic with hazard codes Xn and

T, and risk statements R22 (harmful if swallowed), R40 (limited evidence of carcinogenic effect), and

R36/38 (irritating to eyes and skin) [1]. The acute toxicity LD₅₀ is 123 mg/kg orally in rabbits [1].

Appropriate personal protective equipment should be used when handling this compound, particularly due to

its toxicity upon ingestion and potential for causing eye and skin irritation.
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Synthesis and Industrial Production Methods

Conventional Hydrazine-Urea Process

The most established industrial synthesis route for semicarbazide hydrochloride involves the reaction of

hydrazine hydrate with urea, followed by acidification with hydrochloric acid. This method employs

readily available starting materials and can be performed under atmospheric pressure conditions, making it

suitable for large-scale production [2] [3].

The overall synthesis follows this stoichiometry: NH₂NH₂·H₂O + NH₂CONH₂ + HCl → CH₆ClN₃O +

NH₃

The following diagram illustrates the industrial synthesis workflow:
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Figure 1: Industrial synthesis workflow for semicarbazide hydrochloride
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Optimized Experimental Protocol [2] [3]:

Reaction Setup: Charge a three-neck flask with hydrazine hydrate (1.0 mole equivalent) and heat to
90°C with continuous stirring

Urea Addition: Gradually add urea (1.0-1.4 mole equivalents relative to hydrazine) in three equal
portions with 30-minute intervals between additions

Catalyst Addition: Introduce sodium acetate (mass ratio to urea of 1:3 to 1:4.5) to promote the
reaction

Reaction Completion: Increase temperature to 100-105°C and maintain for 1-3 hours to complete
the reaction

Water Removal: Remove substantially all water (>95%) via vacuum distillation
Alcohol Extraction: Add methanol (weight at least equal to water-deleted residue) and heat to 55-

65°C to dissolve semicarbazide while precipitating alcohol-insoluble by-products (primarily
hydrazodicarbonamide)

Filtration: Remove insoluble by-products by filtration or centrifugation while maintaining elevated
temperature

Acidification: Slowly add anhydrous hydrogen chloride (1:1 mole ratio with semicarbazide) to the
clarified alcoholic solution to precipitate the product

Product Recovery: Collect semicarbazide hydrochloride by filtration, wash with cold methanol,
and dry

Critical Process Parameters:

Maintain strict control of hydrazine to urea mole ratio (0.9:1 to 1.2:1) to maximize yield and
minimize by-product formation [2]

Use of anhydrous HCl for acidification significantly improves product yield compared to aqueous HCl
[2]

Batch-wise urea addition and sodium acetate catalyst improve reaction efficiency and product
quality [3]

Alternative Synthesis Routes

Monochlorourea-Amine Process: An alternative synthesis pathway avoids hydrazine by employing

monochlorourea sodium salt reacted with ammonia [4]. This method can be catalyzed by zinc or cadmium

compounds (chlorides, hydroxides, sulfates, or complexes) and typically proceeds at 50-150°C under

pressure (10-100 kg/cm²), requiring substantial ammonia (50-500 moles per mole monochlorourea salt) [4].
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Analytical Methods and Applications

Detection of Semicarbazide as a Biomarker

Semicarbazide has gained significant importance as a protein-bound metabolite marker for monitoring the

illegal use of nitrofurazone (NFZ), a banned antimicrobial agent [5]. As NFZ undergoes rapid metabolism in

vivo, SEM residues accumulate in tissues, making it a reliable indicator of prior NFZ administration in food-

producing animals [5] [6].

Modern HILIC-MS/MS Detection Protocol [6]:

Sample Preparation: Homogenize shrimp meat or shell samples (2-3 g) at 10,000 rpm for 2 minutes

Extraction: Add 15-20 mL acidified acetonitrile (1% formic acid) and 100 μL internal standard solution
(¹³C-¹⁵N₂-SEM·HCl, 10 μg/mL)

Salt-Assisted Partitioning: Introduce 4 g ammonium acetate, vortex for 30 s, and centrifuge at 4000
rpm for 10 minutes

Cleanup: Transfer supernatant to dSPE purification tube containing 2 g of sorbent, vortex for 30 s,
and centrifuge at 1000 rpm for 5 minutes

Concentration: Evaporate supernatant under nitrogen at 40°C, reconstitute in 1 mL acidified
acetonitrile, and filter through 0.22 μm membrane

HILIC-MS/MS Analysis:
Column: Waters Acquity UPLC BEH HILIC (1.8 μm, 100 mm × 2.1 mm)

Mobile Phase: A) Water (1% formic acid; B) Acetonitrile (0.1% formic acid)
Gradient: 0-3 min (100% B), 3-4.5 min (100-80% B), 4.5-5.5 min (80-60% B), 5.5-8.5 min (60%

B)
Detection: Positive ESI, MRM transitions: SEM 76.1→30.8 (quantitation) and 76.1→58.8

(qualification)

Derivatization Reagent for Carbonyl Compounds

Semicarbazide hydrochloride serves as a classical derivatization reagent for identifying and

characterizing aldehydes and ketones through the formation of semicarbazones [7].

Standard Semicarbazone Formation Protocol [7]:
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Reagent Preparation: Dissolve semicarbazide hydrochloride (1 mol equivalent) and anhydrous

sodium acetate (1.3 mol equivalents) in water with gentle warming
Derivatization: Add a solution of the carbonyl compound (1 mol equivalent) in minimal ethanol to the

reagent mixture
Crystallization: Warm the mixture on a water bath until semicarbazone precipitation is complete

Isolation: Cool the mixture, collect solid by filtration, wash sequentially with ethanol and water
Purification: Recrystallize from ethanol or dilute aqueous ethanol

Characterization: Determine melting point and analyze by appropriate spectroscopic methods

Contemporary Applications and Research Frontiers

Pharmaceutical Intermediates

SEM-HCl serves as a key synthetic intermediate for various pharmaceuticals, particularly in the production

of nitrofurans and other therapeutic agents [3]. Its structural features make it valuable for constructing

heterocyclic systems present in many bioactive molecules.

Advanced Materials Science

Recent research demonstrates the application of SEM-HCl as an additive in tin perovskite solar cells

(TPSCs) to suppress deep-level traps [8]. The O=C-N functional group coordinates with undercoordinated

Sn²⁺ ions, reducing Sn vacancies and improving photovoltaic performance.

Mechanism of Action in Perovskite Films [8]:

Defect Passivation: Coordinates with unsaturated Sn dangling bonds on perovskite surfaces
Crystallization Enhancement: Promotes preferential growth of crystal grains with reduced pit

formation
Surface Improvement: Lowers root mean square roughness from 32.3 nm to 24.1 nm

Performance Benefits: Increases power conversion efficiency to 10.9% and extends operational
stability

Purification Methodology
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Advanced purification techniques have been developed for high-purity applications, particularly using

recrystallization from halogenated hydrocarbon solvents [9]. Dichloromethane, chloroform, and related

solvents effectively remove impurities while maintaining high recovery of SEM-HCl, which is crucial for

pharmaceutical applications and analytical standards.

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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